1-[2-(1,3-Benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[2-(1,3-Benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a synthetic compound that has been developed through chemical synthesis, and its unique chemical structure has made it a promising candidate for various scientific studies.
Mechanism of Action
The mechanism of action of 1-[2-(1,3-Benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one is not fully understood. However, it is believed to interact with specific receptors in the body and modulate their activity. This interaction leads to various biochemical and physiological effects, which are discussed below.
Biochemical and Physiological Effects:
1-[2-(1,3-Benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one has been shown to have various biochemical and physiological effects. It has been found to have anxiolytic and antidepressant effects, and it has also been shown to improve cognitive function. Additionally, it has been found to have anti-inflammatory and antioxidant effects, which make it a promising candidate for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[2-(1,3-Benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one in lab experiments include its unique chemical structure, which allows for specific interactions with receptors in the body. Additionally, it has been found to have a low toxicity profile, which makes it a safe candidate for scientific studies.
The limitations of using 1-[2-(1,3-Benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one in lab experiments include the lack of understanding of its mechanism of action, which makes it difficult to interpret the results of studies. Additionally, its synthetic nature may limit its potential for use in clinical settings.
Future Directions
There are several future directions for the study of 1-[2-(1,3-Benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one. One potential direction is the development of new drugs based on its chemical structure. Additionally, further studies are needed to understand its mechanism of action and its potential applications in various scientific fields. Finally, more research is needed to determine its safety profile and potential side effects.
Synthesis Methods
The synthesis of 1-[2-(1,3-Benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one involves the reaction of 2-(1,3-Benzothiazol-2-yl)pyrrolidine with propanone in the presence of a suitable catalyst. The reaction is carried out under specific conditions, and the resulting compound is purified to obtain the final product.
Scientific Research Applications
1-[2-(1,3-Benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one has been extensively studied for its potential applications in various scientific fields. It has been used in the development of new drugs and has shown promising results in the treatment of certain diseases.
properties
IUPAC Name |
1-[2-(1,3-benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2OS/c1-2-13(17)16-9-5-7-11(16)14-15-10-6-3-4-8-12(10)18-14/h3-4,6,8,11H,2,5,7,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFCIXAGGTRBQNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N1CCCC1C2=NC3=CC=CC=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-(1,3-Benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.